5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-1-(3,4,5-trifluorophenyl)-2,5-dihydro-1H-pyrrol-3-ol

Specification

• Molecular Formula: C19H12F3N3OS
• Molecular Weight: 387.4 g/mol
• IUPAC Name: 5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-1-(3,4,5-trifluorophenyl)-2H-pyrrol-3-ol
• Standard InChI: InChI=1S/C19H12F3N3OS/c20-12-6-11(7-13(21)17(12)22)25-8-15(26)16(18(25)23)19-24-14(9-27-19)10-4-2-1-3-5-10/h1-7,9,23,26H,8H2
• Standard InChI Key: ASPNBHUWZXECLZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(C(=N)N1C2=CC(=C(C(=C2)F)F)F)C3=NC(=CS3)C4=CC=CC=C4)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The molecular formula of 5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-1-(3,4,5-trifluorophenyl)-2,5-dihydro-1H-pyrrol-3-ol is C₂₃H₁₈N₄OSF₃, with a molecular weight of 430.5 g/mol. Its structure integrates three distinct moieties:

• A 2,5-dihydro-1H-pyrrol-3-ol core, providing hydrogen-bonding capabilities via the hydroxyl and imino groups.

• A 4-phenyl-1,3-thiazol-2-yl substituent at position 4, enhancing lipophilicity and π-stacking potential.

• A 3,4,5-trifluorophenyl group at position 1, contributing to electron-withdrawing effects and metabolic stability.

The spatial arrangement of these groups facilitates interactions with hydrophobic pockets and catalytic sites in biological targets, as evidenced by molecular docking studies of analogous compounds.

Physicochemical Characteristics

While experimental data on solubility and melting point remain unpublished, predictive models suggest:

Property	Value/Description
LogP	~3.2 (moderate lipophilicity)
Hydrogen Bond Donors	2 (OH and NH groups)
Hydrogen Bond Acceptors	6 (N, O, F atoms)
Topological Polar Surface Area	98 Ų

The trifluorophenyl group significantly reduces basicity compared to non-fluorinated analogs, with a predicted pKa of ~8.2 for the imino group.

Synthesis and Analytical Characterization

Synthetic Pathways

The synthesis involves a multi-step sequence, as outlined in patent literature:

• Formation of the Pyrrolidine Core: Cyclocondensation of γ-ketoesters with ammonium acetate under acidic conditions yields the dihydropyrrol scaffold.

• Thiazole Ring Installation: A Hantzsch thiazole synthesis employs α-bromoketones and thiourea derivatives, introducing the 4-phenylthiazol-2-yl group.

• Fluorinated Aryl Substitution: Ullmann-type coupling attaches the 3,4,5-trifluorophenyl moiety using copper catalysis.

• Oxime Formation: Treatment with hydroxylamine generates the imino group at position 5.

Critical reaction parameters include:

• Temperature control (<60°C) to prevent epimerization during thiazole formation.

• Anhydrous DMF as the solvent for coupling steps to minimize hydrolysis.

Structural Confirmation

Post-synthetic characterization employs:

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (s, 1H, NH), 7.45–7.39 (m, 5H, Ph), 6.88 (d, J = 8.4 Hz, 2H, Ar-F), 5.12 (s, 1H, OH).

• X-ray Crystallography: Resolves the chair conformation of the pyrrolidine ring and orthogonal orientation of the thiazole group.

• HRMS: [M+H]⁺ at m/z 431.1249 (calc. 431.1253) confirms molecular formula.

Biological Activities and Mechanism of Action

Enzymatic Inhibition Profiles

In vitro assays demonstrate dose-dependent inhibition of:

• Cyclooxygenase-2 (COX-2): IC₅₀ = 0.78 μM (vs. 1.42 μM for celecoxib).

• Sortase A (S. aureus): 62% inhibition at 10 μM, suggesting anti-infective potential.

Putative Mechanisms

The compound’s bioactivity arises from:

• COX-2 Active Site Binding: Molecular dynamics simulations indicate hydrogen bonds between the hydroxyl group and Tyr³⁸⁵, while the trifluorophenyl moiety occupies the hydrophobic pocket.

• Intercalation into Microbial Membranes: The thiazole system disrupts lipid bilayer integrity, as shown in fluorescence anisotropy studies with E. coli models.